5,6-Dichloro-2-(3-phenoxy-phenyl)-isoindole-1,3-dione

• IUPAC Name: 5,6-dichloro-2-(3-phenoxyphenyl)isoindole-1,3-dione
• InChI: InChI=1S/C20H11Cl2NO3/c21-17-10-15-16(11-18(17)22)20(25)23(19(15)24)12-5-4-8-14(9-12)26-13-6-2-1-3-7-13/h1-11H
• InChI Key: DPAQZBPYRAGUKS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=CC(=C2)N3C(=O)C4=CC(=C(C=C4C3=O)Cl)Cl
• Molecular Formula: C20H11Cl2NO3
• Molecular Weight: 384.2 g/mol

Description

5,6-Dichloro-2-(3-phenoxy-phenyl)-isoindole-1,3-dione, also known as DCPI, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DCPI belongs to the class of isoindoline-1,3-dione derivatives and has been studied extensively for its pharmacological properties.

Scientific Research Applications

Structural and Conformational Analysis

Research on isomeric compounds within the isoindole-1,3-dione family, such as the study of two isomeric hexahydroisoindole-1,3-dione compounds, reveals significant differences in their conformations and interatomic distances. This structural diversity contributes to their varying biological activities, including their potential as herbicides, showcasing the importance of conformational analysis in understanding the functionality of these compounds (Li et al., 2005).

Synthesis and Characterization

The synthesis and characterization of isoindole-1,3-dione derivatives form a significant area of research. For example, the synthesis of new polysubstituted isoindole-1,3-dione analogues demonstrates the versatility of these compounds in chemical synthesis and the potential for the development of novel materials or drugs (Tan et al., 2014).

Biological Activities

Isoindole-1,3-dione derivatives have been explored for various biological activities, including antimicrobial and chemotherapeutic applications. For instance, novel azaimidoxy compounds incorporating the isoindole-1,3-dione structure have shown potential as chemotherapeutic agents, highlighting the bioactive potential of this chemical framework (Jain et al., 2006).

Optoelectronic and Photophysical Studies

Isoindole-1,3-dione derivatives have also found applications in optoelectronics and photophysics. The synthesis and computational studies on novel acridin-isoindoline-1,3-dione derivatives for their optoelectronic properties indicate the potential use of these compounds in fluorescent materials and electronic devices (Mane et al., 2019).

Advanced Materials Synthesis

The chemical diversity and reactivity of isoindole-1,3-diones facilitate the synthesis of advanced materials with specific properties. For instance, the development of hexahydro-1H-isoindole-1,3(2H)-dione derivatives from 2-ethyl/phenyl-3a,4,7,7a-tetrahydro-1H-isoindole-1,3-(2H)-dione demonstrates the adaptability of this chemical scaffold in creating new materials with potential applications in various fields (Tan et al., 2016).